Cas no 197908-31-9 (5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol)

5-Methyl-3,4-dihydro-2H-1-benzopyran-4-ol is a chiral benzopyran derivative with potential applications in pharmaceutical and synthetic chemistry due to its structural versatility. The compound features a hydroxyl group at the 4-position of the dihydropyran ring, enabling further functionalization, while the methyl substituent at the 5-position enhances steric and electronic properties. Its rigid benzopyran scaffold offers stability, making it a valuable intermediate for the synthesis of biologically active molecules. The presence of a stereocenter at the 4-position allows for enantioselective transformations, broadening its utility in asymmetric synthesis. This compound is particularly useful in the development of pharmacophores and fine chemicals.
5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol structure
197908-31-9 structure
Product Name:5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol
CAS No:197908-31-9
MF:C10H12O2
MW:164.201083183289
MDL:MFCD20483560
CID:2107876
PubChem ID:57432319
Update Time:2025-05-21

5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

    • 5-methylchroman-4-ol
    • 5-methyl-3,4-dihydro-2H-chromen-4-ol
    • (S)-5-Methylchroman-4-ol
    • 197908-43-3
    • FT-0767894
    • MFCD30084735
    • AM9229
    • Z1486034774
    • DTXSID40726393
    • AKOS032945541
    • EN300-220801
    • Y13136
    • 2H-1-Benzopyran-4-ol, 3,4-dihydro-5-methyl-
    • SCHEMBL3559500
    • KYCJPMMFWPHVRX-UHFFFAOYSA-N
    • 197908-31-9
    • SY300868
    • 5-Methyl-3,4-dihydro-2H-1-benzopyran-4-ol
    • 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol
    • MDL: MFCD20483560
    • Inchi: 1S/C10H12O2/c1-7-3-2-4-9-10(7)8(11)5-6-12-9/h2-4,8,11H,5-6H2,1H3
    • InChI Key: KYCJPMMFWPHVRX-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=C(C)C=2C(CC1)O

Computed Properties

  • Exact Mass: 164.083729621g/mol
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.5Ų

5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol Pricemore >>

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Additional information on 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol

5-Methyl-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No. 197908-31-9): A Comprehensive Overview

5-Methyl-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No. 197908-31-9) is a versatile organic compound belonging to the benzopyran family. This compound, also known as 5-methylchroman-4-ol, has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a methyl group at the 5-position and a hydroxyl group at the 4-position of the benzopyran ring, makes it a valuable intermediate in organic synthesis.

The growing interest in 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol is evident from the increasing number of research papers and patents mentioning this compound. Scientists are particularly interested in its potential as a building block for drug discovery, given the pharmacological importance of benzopyran derivatives. Recent studies have explored its use in developing novel central nervous system (CNS) agents and anti-inflammatory compounds, aligning with current trends in neurodegenerative disease research.

From a chemical perspective, 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol exhibits interesting physical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight of 164.20 g/mol and specific hydrogen bonding characteristics contribute to its reactivity patterns, making it particularly useful in asymmetric synthesis applications. Researchers have developed various synthetic routes to this compound, with recent advancements focusing on green chemistry approaches to improve yield and reduce environmental impact.

The pharmaceutical industry has shown particular interest in 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol derivatives due to their structural similarity to naturally occurring bioactive compounds. Current research trends indicate potential applications in developing treatments for neurodegenerative disorders, a hot topic in medical research. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for CNS-targeted therapies, addressing a critical need in modern medicine.

In material science, 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol serves as a precursor for various functional materials. Its incorporation into polymer matrices has been explored for creating advanced materials with unique optical properties. The compound's aromatic system combined with its hydroxyl functionality allows for diverse chemical modifications, enabling the development of specialized materials for optoelectronic applications and sensor technologies.

The market for benzopyran derivatives like 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Current market analysis suggests that the compound's availability in both research and commercial quantities meets the needs of various industries. Suppliers typically offer this chemical with high purity levels (>98%), catering to the stringent requirements of drug development programs and advanced material synthesis.

Quality control of 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol involves rigorous analytical techniques, including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for research and industrial applications. Recent advancements in analytical chemistry have improved the detection and quantification of potential impurities, enhancing the reliability of this compound for critical applications.

Storage and handling of 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this chemical, including the use of appropriate personal protective equipment.

Future research directions for 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol include exploring its potential in catalysis and nanotechnology applications. The compound's structural features make it a candidate for developing novel organocatalysts and molecular scaffolds in drug design. With the increasing focus on sustainable chemistry, researchers are investigating eco-friendly synthetic routes to this important intermediate.

In conclusion, 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No. 197908-31-9) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its significance in medicinal chemistry, combined with its potential in material science, ensures continued interest from both academic and industrial researchers. As scientific understanding of benzopyran chemistry advances, this compound is likely to play an increasingly important role in developing innovative solutions to contemporary scientific challenges.

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